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Compound of Interest

Compound Name: 3,4-Dichlorobenzyl bromide

Cat. No.: B091718 Get Quote

Essential Safety and Handling Guide for 3,4-
Dichlorobenzyl Bromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,4-Dichlorobenzyl bromide. Adherence to these guidelines is

critical to ensure personal safety and minimize environmental impact.

Chemical Identification and Properties
A summary of the key physical and chemical properties of 3,4-Dichlorobenzyl bromide is

provided below.
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Property Value

Synonyms
α-Bromo-3,4-dichlorotoluene, 1-Bromomethyl-

3,4-dichlorobenzene

CAS Number 18880-04-1

Molecular Formula C₇H₅BrCl₂[1][2]

Molecular Weight 239.92 g/mol [1][2]

Appearance Solid

Density 1.650 g/mL at 25 °C[1]

Refractive Index n20/D 1.607[1]

Flash Point > 110 °C (> 230 °F)[1]

Hazard Identification and Classification
3,4-Dichlorobenzyl bromide is classified as a hazardous substance. The GHS classification

and corresponding hazard statements are summarized below.[3]

GHS Classification Hazard Statement Pictogram Signal Word

Acute Toxicity, Oral

(Category 3)[3]

H301: Toxic if

swallowed[3]
Skull and Crossbones Danger[1][3]

Skin

Corrosion/Irritation

(Sub-category 1B)[3]

H314: Causes severe

skin burns and eye

damage[3]

Corrosion

Hazardous to the

Aquatic Environment,

Long-term (Chronic 4)

H413: May cause long

lasting harmful effects

to aquatic life[3]

Operational and Safety Protocols
Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 3,4-Dichlorobenzyl bromide to prevent

exposure.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards and a

full-face shield.[3][4]

Protects against splashes and

airborne particles that can

cause severe eye damage.[5]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected

before use and disposed of

properly after handling.[4]

Prevents skin contact, which

can lead to severe burns.[5]

Body Protection

A standard lab coat is required.

For larger quantities or when

there is a significant risk of

splashing, a chemical-resistant

apron should be worn.[4]

Protects skin and personal

clothing from contamination.[4]

Respiratory Protection

A NIOSH-approved respirator

with a type ABEK (EN14387)

filter for organic vapors should

be used, especially when

handling the solid outside of a

fume hood or if dust is

generated.[1][4][6]

Prevents inhalation of dust or

vapors, which can cause

respiratory tract irritation.[4]

Handling and Storage Workflow
All handling of 3,4-Dichlorobenzyl bromide should be performed within a certified chemical

fume hood.
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Caption: Workflow for handling 3,4-Dichlorobenzyl bromide.
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep

away from incompatible materials and foodstuff containers.[3] The storage area should be

designated for corrosive materials.[5] Store locked up.[3][5]

Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.

Exposure Response Plan

Exposure Event

Immediate Actions

Response Protocol

Exposure

Eye Contact Skin Contact Inhalation Ingestion

Rinse Eyes
(15 min)

Wash Skin
(Soap & Water) Move to Fresh Air Rinse Mouth

(Do NOT Induce Vomiting)

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency response for exposure incidents.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[5] Seek immediate medical attention.[5][7]
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Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

thoroughly with soap and water.[5][7] Seek immediate medical attention if irritation persists.

[5]

Inhalation: Move the affected person to fresh air.[3][5] If breathing is difficult, provide oxygen.

[5] Seek immediate medical attention.[3][5]

Ingestion: Do NOT induce vomiting.[3][5] Rinse mouth with water.[3] Seek immediate

medical attention.[3][5]

Spill and Leak Containment
Small Spills: For small spills, absorb the material with an inert, non-combustible absorbent.

Large Spills: For larger spills, evacuate the area and contact the institution's environmental

health and safety department.[4]

General Procedure: Avoid dust formation.[3] Ensure adequate ventilation.[3] Remove all

sources of ignition.[3] Use non-sparking tools.[3]

Disposal Plan
Waste from 3,4-Dichlorobenzyl bromide is classified as hazardous.

Waste Type Disposal Procedure

Unused Product

Dispose of contents/container to an approved

waste disposal plant in accordance with local

regulations.[3][5][7]

Contaminated PPE
Dispose of as hazardous waste in a designated,

labeled container.

Spill Cleanup Debris
Collect in a suitable, labeled container for

disposal as hazardous waste.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[3] Discharge into the environment must be avoided.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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